Cas no 2034155-62-7 (4-{8-azabicyclo[3.2.1]octan-3-yl}piperazin-2-one; oxalic acid)

• Product Name: 4-{8-azabicyclo[3.2.1]octan-3-yl}piperazin-2-one; oxalic acid
• CAS No: 2034155-62-7
• MF: C₁₃H₂₁N₃O₅
• MW: 299.32294344902
• CID: 4775744
• Update Time: 2025-10-29

4-{8-azabicyclo[3.2.1]octan-3-yl}piperazin-2-one; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 4-(8-azabicyclo[3.2.1]octan-3-yl)piperazin-2-one oxalate
• 4-{8-azabicyclo[3.2.1]octan-3-yl}piperazin-2-one; oxalic acid

• Inchi： 1S/C11H19N3O.C2H2O4/c15-11-7-14(4-3-12-11)10-5-8-1-2-9(6-10)13-8;3-1(4)2(5)6/h8-10,13H,1-7H2,(H,12,15);(H,3,4)(H,5,6)
• InChI Key： OYVNRSOQFXWDLR-UHFFFAOYSA-N
• SMILES： O=C1CN(CCN1)C1CC2CCC(C1)N2.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 328
• Topological Polar Surface Area: 119

Additional information on 4-{8-azabicyclo[3.2.1]octan-3-yl}piperazin-2-one; oxalic acid

Professional Introduction to Compound with CAS No. 2034155-62-7 and Product Name: 4-{8-azabicyclo[3.2.1]octan-3-yl}piperazin-2-one; oxalic acid

The compound with the CAS number 2034155-62-7 and the product name 4-{8-azabicyclo[3.2.1]octan-3-yl}piperazin-2-one; oxalic acid represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of this compound consists of a piperazine ring substituted with a 8-azabicyclo[3.2.1]octan-3-yl side chain, which imparts unique pharmacological properties. The presence of the bicyclic structure enhances the compound's binding affinity and selectivity, making it a promising candidate for various biological targets. Additionally, the incorporation of an oxalic acid moiety further modulates its chemical reactivity and solubility, facilitating its use in diverse formulations.

Recent studies have highlighted the significance of 4-{8-azabicyclo[3.2.1]octan-3-yl}piperazin-2-one in the development of novel therapeutic agents. Its structural features have been found to contribute to improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity. These attributes are particularly relevant in the context of designing next-generation drugs that meet stringent safety and efficacy standards.

In the realm of medicinal chemistry, the compound's ability to interact with biological receptors has been extensively explored. Preliminary research indicates that it exhibits potent activity against a range of therapeutic targets, including enzymes and ion channels involved in neurological disorders. The bicyclic moiety, in particular, has been identified as a key pharmacophore, contributing to its high affinity for these targets.

The synthesis of 4-{8-azabicyclo[3.2.1]octan-3-yl}piperazin-2-one; oxalic acid involves complex organic transformations that highlight the expertise required in modern pharmaceutical synthesis. Advanced methodologies have been employed to ensure high yields and purity, underscoring the compound's suitability for further development. The oxalic acid component plays a crucial role in stabilizing the intermediate products during synthesis, thereby facilitating efficient production processes.

From a regulatory perspective, the compound has undergone rigorous evaluation to assess its safety and efficacy. Compliance with international pharmacopeial standards ensures that it meets the necessary criteria for clinical trials and potential market approval. The data generated from these evaluations provide valuable insights into its pharmacological properties and potential therapeutic applications.

The interdisciplinary nature of research involving this compound underscores the importance of collaboration between chemists, biologists, and clinicians. Such collaborations are essential for translating laboratory findings into tangible therapeutic benefits for patients worldwide. The compound's unique structural features offer a glimpse into the future of drug design, where innovative molecular architectures drive advancements in medicine.

Future directions in the study of 4-{8-azabicyclo[3.2.1]octan-3-yl}piperazin-2-one; oxalic acid include exploring its potential in combination therapies and personalized medicine approaches. Its versatility as a scaffold for drug development suggests that it may be adapted to address multiple therapeutic challenges simultaneously. Additionally, computational modeling techniques are being leveraged to predict and optimize its interactions with biological targets, further enhancing its potential as a lead compound.

In conclusion, the compound with CAS number 2034155-62-7 represents a significant contribution to pharmaceutical chemistry and medicinal research. Its intricate molecular structure, combined with its promising pharmacological properties, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex medical challenges worldwide.